Cas no 112401-23-7 (Propanoic acid, 3-(propyldithio)-)

• Product Name: Propanoic acid, 3-(propyldithio)-
• CAS No: 112401-23-7
• MF: C₆H₁₂O₂S₂
• MW: 180.288279533386
• CID: 1203672
• PubChem ID: 57712681
• Update Time: 2025-04-20

Propanoic acid, 3-(propyldithio)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(propyldithio)-
• 3-(propyldisulfanyl)propanoic acid
• SCHEMBL2611585
• 112401-23-7
• DTXSID40727643

• Inchi： 1S/C6H12O2S2/c1-2-4-9-10-5-3-6(7)8/h2-5H2,1H3,(H,7,8)
• InChI Key： AFBLIRCFRVJJQJ-UHFFFAOYSA-N
• SMILES： S(CCC)SCCC(=O)O

Computed Properties

• Exact Mass: 180.02796
• Monoisotopic Mass: 180.02787197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• PSA: 37.3